Cas no 868-54-2 (2-Amino-1,1,3-propenetricarbonitrile)
2-Amino-1,1,3-propenetricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminoprop-1-ene-1,1,3-tricarbonitrile
- 2-Amino-1,1,3-tricyano-1-propene
- 1-Propene-1,1,3-tricarbonitrile,2-amino-
- 2-Amino-1,1,3-propenetricarbonitrile
- 2-AMino-1-propene-1,1,3-tricarbonitrile
- Malononitrile Dimer
- (1-Amino-2-cyanoethylidene)malononitrile
- 1,1,3-Tricyano-2-amino-1-propene
- 1,1,3-Tricyano-2-aminopropene
- 2-Amino-1,1,3-tricyanopropene
- Upjohn 9189
- TCAP
- 1-PROPENE-1,1,3-TRICARBONITRILE, 2-AMINO-
- TCAP (VAN)
- U 9189
- TRIAP
- 2-Amino-1,1,3-prop-1-enecarbonitrile
- 2-Amino-1-propene-1,1,3-tricapbonitrile
- 1
- 2-Amino-1-propene-1,1,3-tricarbonitrile (ACI)
- Malononitrile, dimer
- NSC 77901
- PROPENE-1,1,3-TRICARBONITRILE, 2-AMINO
- 3-Amino-2-cyano-2-pentenedinitrile
- STL283123
- InChI=1/C6H4N4/c7-2-1-6(10)5(3-8)4-9/h1,10H
- HMS2236I08
- 3-Aminoprop-1-ene-1,1,3-tricarbonitrile
- DB-076751
- DTXSID80235813
- 868-54-2
- 2-Amino-1,3-tricyanopropene
- PROPENE-1,3-TRICARBONITRILE, 2-AMINO
- HMS3371B11
- 2-AMINO-1,1,3-TRICYANOPROPENE [MI]
- AS-31110
- BRN 1756131
- NCGC00246982-01
- BP-12593
- 1,3-Tricyano-2-amino-1-propene
- Opera_ID_1596
- AKOS000286783
- 2-amino-1,3,3-tricyano-2-propene
- 1,1,3-Prop-1-enetricarbonitrile, 2-amino-
- Q7841324
- NSC77901
- 2-Amino-1-propene-1,3-tricarbonitrile
- WLN: NCYCN&UYZ&1CN
- EINECS 212-777-5
- OC6G895YHN
- 2-Amino-1,3-prop-1-enecarbonitrile
- 4-04-00-03109 (Beilstein Handbook Reference)
- 1,3-Tricyano-2-aminopropene
- SY007042
- 1,3-Prop-1-enetricarbonitrile, 2-amino-
- EN300-19618
- Z104474478
- NSC-77901
- UNII-OC6G895YHN
- SMR000059097
- MFCD00001851
- MLS000069461
- CS-0158489
- NCIOpen2_000863
- CHEMBL1341090
- 2-Amino-1,1,3-propenetricarbonitrile, 97%
- U-9189
- 1-Propene-1,3-tricarbonitrile, 2-amino-
- A1097
- SCHEMBL1003872
- NS00039155
-
- MDL: MFCD00001851
- Inchi: 1S/C6H4N4/c7-2-1-6(10)5(3-8)4-9/h1,10H2
- InChI Key: BNHGNFYPZNDLAF-UHFFFAOYSA-N
- SMILES: N#C/C(=C(/CC#N)\N)/C#N
Computed Properties
- Exact Mass: 132.04400
- Monoisotopic Mass: 132.043596
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 97.4
- Surface Charge: 0
- Tautomer Count: 3
- Molecular Weight: 132.12
Experimental Properties
- Color/Form: Light pink or beige crystalline powder
- Density: 1.262
- Melting Point: 171-173 °C (lit.)
- Boiling Point: 591.9℃ at 760 mmHg
- Flash Point: 228.9℃
- Refractive Index: 1.7000 (estimate)
- PSA: 97.39000
- LogP: 0.86034
- Merck: 480
- Solubility: dissolve in water
2-Amino-1,1,3-propenetricarbonitrile Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number:UN 3259 8/PG 3
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: S22-S24/25
- RTECS:UD2340000
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- Risk Phrases:R22
2-Amino-1,1,3-propenetricarbonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Amino-1,1,3-propenetricarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A629128-250mg |
2-Amino-1,1,3-propenetricarbonitrile |
868-54-2 | 250mg |
$ 45.00 | 2022-06-07 | ||
| TRC | A629128-500mg |
2-Amino-1,1,3-propenetricarbonitrile |
868-54-2 | 500mg |
$ 60.00 | 2022-06-07 | ||
| TRC | A629128-2.5g |
2-Amino-1,1,3-propenetricarbonitrile |
868-54-2 | 2.5g |
$ 90.00 | 2022-06-07 | ||
| Fluorochem | 013912-5g |
2-Amino-1-propene-1,1,3-tricarbonitrile |
868-54-2 | 98% | 5g |
£31.00 | 2022-03-01 | |
| Fluorochem | 013912-10g |
2-Amino-1-propene-1,1,3-tricarbonitrile |
868-54-2 | 98% | 10g |
£58.00 | 2022-03-01 | |
| Fluorochem | 013912-25g |
2-Amino-1-propene-1,1,3-tricarbonitrile |
868-54-2 | 98% | 25g |
£107.00 | 2022-03-01 | |
| Fluorochem | 013912-250g |
2-Amino-1-propene-1,1,3-tricarbonitrile |
868-54-2 | 98% | 250g |
£503.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151542-250g |
2-Amino-1,1,3-tricyano-1-propene |
868-54-2 | >98.0%(T) | 250g |
¥4,399.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151542-100g |
2-Amino-1,1,3-propenetricarbonitrile |
868-54-2 | 98% | 100g |
¥2030.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151542-25g |
2-Amino-1,1,3-propenetricarbonitrile |
868-54-2 | 98% | 25g |
¥558.90 | 2023-09-04 |
2-Amino-1,1,3-propenetricarbonitrile Production Method
Production Method 1
Production Method 2
Production Method 3
1.2 Reagents: Hydrogen ion Solvents: Water ; pH 4
Production Method 4
Production Method 5
2-Amino-1,1,3-propenetricarbonitrile Raw materials
2-Amino-1,1,3-propenetricarbonitrile Preparation Products
2-Amino-1,1,3-propenetricarbonitrile Suppliers
2-Amino-1,1,3-propenetricarbonitrile Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
Additional information on 2-Amino-1,1,3-propenetricarbonitrile
Exploring the Properties and Applications of 2-Amino-1,1,3-Propenetricarbonitrile (CAS No. 868-54-2)
2-Amino-1,1,3-propenetricarbonitrile, also known by its CAS registry number CAS No. 868-54-2, is a compound of significant interest in various fields of chemistry and material science. This compound is characterized by its unique molecular structure, which includes a propene backbone with two cyano groups and an amino group attached at specific positions. The presence of these functional groups imparts distinctive chemical properties to the molecule, making it a valuable compound in both academic research and industrial applications.
The molecular structure of 2-Amino-1,1,3-propenetricarbonitrile consists of a three-carbon chain with double bonds and substituents that influence its reactivity and stability. The cyano groups are strong electron-withdrawing groups, which can significantly affect the electronic properties of the molecule. This makes the compound highly reactive under certain conditions, enabling it to participate in various chemical reactions such as nucleophilic additions and polymerizations. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials like carbon-based polymers and nanomaterials.
In terms of physical properties, CAS No. 868-54-2 exhibits a high melting point due to the strong intermolecular forces arising from the cyano groups. Its solubility in common organic solvents is moderate, which facilitates its use in solution-based chemical processes. The compound is also known for its stability under normal storage conditions, provided it is kept away from strong oxidizing agents and extreme temperatures.
The chemical synthesis of 2-Amino-1,1,3-propenetricarbonitrile involves a multi-step process that typically starts with the preparation of an appropriate precursor. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway, reducing reaction times and improving selectivity.
The applications of this compound are diverse and span across multiple industries. In the field of polymer chemistry, it serves as a building block for synthesizing high-performance polymers with tailored properties such as enhanced thermal stability and mechanical strength. Additionally, its ability to undergo polymerization under controlled conditions makes it a candidate for developing novel materials for use in electronics and aerospace industries.
In recent years, there has been growing interest in exploring the biological applications of CAS No. 868-54-2. Studies have shown that this compound exhibits potential bioactivity against certain pathogens due to its ability to interact with cellular components through hydrogen bonding and other non-covalent interactions. This has opened up avenues for its use in drug design and development.
The environmental impact of using this compound has also been a topic of research interest. Efforts are being made to develop sustainable methods for its synthesis and application to minimize waste generation and reduce ecological footprint. Green chemistry approaches are being integrated into production processes to ensure that the benefits of this compound are realized without compromising environmental sustainability.
In conclusion, 2-Amino-1,1,3-propenetricarbonitrile (CAS No. 868-54-2) stands out as a versatile compound with promising applications across various domains. Its unique chemical properties make it an attractive candidate for both fundamental research and industrial innovation. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.
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